1-oxo-N-propyl-2H-isoquinoline-3-carboxamide

• IUPAC Name: 1-oxo-N-propyl-2H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C13H14N2O2/c1-2-7-14-13(17)11-8-9-5-3-4-6-10(9)12(16)15-11/h3-6,8H,2,7H2,1H3,(H,14,17)(H,15,16)
• InChI Key: XGMYBLSUTIDWEF-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC2=CC=CC=C2C(=O)N1
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

1-oxo-N-propyl-2H-isoquinoline-3-carboxamide is a synthetic compound that belongs to the isoquinoline family. It has been extensively studied for its potential use in various scientific research fields due to its unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-oxo-N-propyl-2H-isoquinoline-3-carboxamide is not fully understood. However, it has been shown to modulate the activity of various proteins, including protein kinase C and calmodulin-dependent protein kinase II, which are involved in memory consolidation and retrieval.
Biochemical and Physiological Effects:
1-oxo-N-propyl-2H-isoquinoline-3-carboxamide has been shown to have various biochemical and physiological effects. It enhances memory consolidation and retrieval by modulating the activity of protein kinase C and calmodulin-dependent protein kinase II. It also inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-oxo-N-propyl-2H-isoquinoline-3-carboxamide in lab experiments include its high purity, low toxicity, and unique biochemical and physiological effects. However, its limitations include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several future directions for the study of 1-oxo-N-propyl-2H-isoquinoline-3-carboxamide. These include further investigation of its mechanism of action, exploration of its potential use as a drug target for various diseases, and development of more efficient synthesis methods. Additionally, its potential use as a cognitive enhancer and anticancer agent should be further explored.

Synthesis Methods

1-oxo-N-propyl-2H-isoquinoline-3-carboxamide can be synthesized in various ways, including the reaction of 2-aminobenzonitrile with ethyl propionate in the presence of a base, followed by acid hydrolysis and decarboxylation. Another method involves the reaction of 2-cyanoaniline with propionyl chloride, followed by hydrolysis and decarboxylation. Both methods yield high-purity 1-oxo-N-propyl-2H-isoquinoline-3-carboxamide.

Scientific Research Applications

1-oxo-N-propyl-2H-isoquinoline-3-carboxamide has been studied for its potential use in various scientific research fields, including neuroscience, oncology, and pharmacology. In neuroscience, it has been shown to enhance memory consolidation and retrieval. In oncology, it has been studied for its potential use as an anticancer agent. In pharmacology, it has been studied for its potential use as a drug target for various diseases.